
In-Depth Technical Guide: Safety Data for
Glutaric Acid-d2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Glutaric acid-d2

Cat. No.: B1444791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Glutaric acid-
d2. The information is compiled from various safety data sheets and toxicological studies, with

a focus on providing researchers, scientists, and drug development professionals with the

necessary information for safe handling and use. Where specific data for the deuterated form is

unavailable, data for glutaric acid is provided as a close proxy.

Chemical Identification and Physical Properties
Glutaric acid-d2 is a deuterated form of glutaric acid, an alpha,omega-dicarboxylic acid. The

deuteration is typically at specific positions to aid in metabolic or mechanistic studies. The

following table summarizes its key chemical and physical properties.
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Property Value Source

Chemical Name Glutaric acid (2,2,4,4-D4, 98%) [1]

Synonyms

Pentanedioic acid-d2, 1,5-

Pentanedioic acid-d2, 1,3-

Propanedicarboxylic acid-d2

[2]

CAS Number (Unlabeled) 110-94-1 [1][3]

CAS Number (Labeled,

2,2,4,4-D4)
19136-99-3 [1]

Molecular Formula C5H6D2O4 [4]

Molecular Weight 134.13 g/mol [4]

Appearance
Colorless crystals or white

solid.[2][3]

Melting Point
95 - 98 °C (for unlabeled

glutaric acid).[5][6]

Boiling Point
200 °C at 20 mmHg (for

unlabeled glutaric acid).[5]

Solubility

Soluble in water (over 50%

w/w), alcohol, and ether.[2][7]

[8][9] Slightly soluble in

petroleum ether.[2]

Hazard Identification and Classification
Glutaric acid is classified as an irritant, particularly to the eyes. The following table summarizes

the GHS hazard classification.
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Hazard Class Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation.

Signal Word: Warning

Toxicological Data
The toxicological data for glutaric acid is primarily based on studies with the non-deuterated

form.

Test Species Route Value

Acute Oral Toxicity

(LD50)
Mouse Oral 6000 mg/kg

Acute Dermal Toxicity

(LD50)
Rabbit Dermal > 20000 mg/kg

No Observed Adverse

Effect Level (NOAEL)

- Repeated Dose Oral

Toxicity

Rat (female) Oral 980 mg/kg

No Observed Adverse

Effect Level (NOAEL)

- Repeated Dose Oral

Toxicity

Rat (male) Oral 1720 mg/kg

Experimental Protocols
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Detailed methodologies for key toxicological assessments are crucial for understanding and

interpreting the safety data. The following are outlines of standard protocols used for evaluating

the safety of chemicals like glutaric acid.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test assesses the potential of a substance to cause local irritation or corrosion upon a

single dermal application.

Principle: A single dose of the test substance is applied to the skin of an experimental animal,

typically an albino rabbit.[10][11] The site is observed for signs of erythema (redness) and

edema (swelling) at specified intervals.

Procedure Outline:

Animal Selection: Healthy, young adult albino rabbits are used.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: 0.5 g of the solid test substance (moistened with a small amount of a suitable

vehicle if necessary) is applied to a small area (approx. 6 cm²) of the clipped skin and

covered with a gauze patch and semi-occlusive dressing.[10][12]

Exposure: The dressing is left in place for 4 hours.[10]

Observation: After the exposure period, the dressing is removed, and the skin is gently

cleansed. The skin is then examined for erythema and edema at 1, 24, 48, and 72 hours

after patch removal.[12] If effects persist, observations can be extended up to 14 days.[10]

Scoring: The reactions are scored according to a standardized scale (e.g., Draize scoring

system).

Acute Eye Irritation/Corrosion (Draize Test)
This test evaluates the potential of a substance to cause irritation or damage to the eye.
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Principle: A single dose of the test substance is instilled into the conjunctival sac of one eye of

an experimental animal, usually an albino rabbit. The other eye serves as a control.[13][14] The

eyes are then examined for any signs of irritation to the cornea, iris, and conjunctiva.[13][14]

Procedure Outline:

Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.

Instillation: 0.1 g of the solid test substance is placed into the conjunctival sac of one eye.[13]

The eyelids are gently held together for about one second to prevent loss of the substance.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.[13][14]

Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are

scored using the Draize scoring system.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
This method is used to assess the acute oral toxicity of a substance. It is designed to use fewer

animals and cause less suffering than traditional LD50 tests.[15][16]

Principle: Groups of animals of a single sex (usually females) are dosed in a stepwise manner

using a set of fixed doses (5, 50, 300, and 2000 mg/kg).[17][18] The initial dose is selected

based on a sighting study and is expected to produce some signs of toxicity without mortality.

[17][18]

Procedure Outline:

Animal Selection: Healthy, young adult rodents (typically rats) are used. Animals are fasted

prior to dosing.[17][19]

Sighting Study: A preliminary study is conducted with a small number of animals to

determine the appropriate starting dose for the main study.[18]

Main Study: A group of at least 5 female animals is dosed at the selected starting dose.[18]
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Dosing: The substance is administered as a single oral dose by gavage.[17]

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.[18]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.[17]

Dose Adjustment: Depending on the outcome (no effect, toxicity, or mortality), the dose for

the next group of animals is adjusted up or down from the fixed dose levels. This continues

until the dose causing evident toxicity or no more than one death is identified.[18]

Handling and Safety Precautions
Engineering Controls:

Use in a well-ventilated area.

Provide appropriate exhaust ventilation at places where dust is formed.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Handling:

Avoid contact with skin and eyes.[10]

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Store away from incompatible materials such as strong oxidizing agents, bases, and

reducing agents.

First Aid Measures
After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.

After Skin Contact: Wash off with soap and plenty of water. Consult a physician.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Visualized Safety Workflow
The following diagram illustrates a general workflow for the safety assessment of a chemical

like Glutaric acid-d2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1444791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Assessment

In Vitro & In Silico Testing

In Vivo Testing (if necessary)

Hazard Communication & Risk Management

Literature Review &
Existing Data Analysis

Determine Physicochemical
Properties

Provides context

In Silico (QSAR)
Toxicity Prediction

Input for models

In Vitro Toxicity Assays
(e.g., Cytotoxicity, Genotoxicity)

Guides testing

Acute Toxicity Studies
(Oral, Dermal, Inhalation)

Informs dose selection

Dermal & Eye Irritation/
Corrosion Studies

Proceed if not highly toxic

Repeated Dose
Toxicity Studies

Proceed if not corrosive

Hazard Classification
(GHS)

Provides data for

Safety Data Sheet
(SDS) Preparation

Establish Safe Handling
& PPE Guidelines

Click to download full resolution via product page

Caption: A workflow for the safety assessment of a chemical substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1444791#safety-data-sheet-for-glutaric-acid-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1444791#safety-data-sheet-for-glutaric-acid-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1444791?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

